Cas no 667437-59-4 (4,5-Diisopropyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4,5-Diisopropyl-4H-1,2,4-triazole-3-thiol
• CAS No: 667437-59-4
• MF: C₈H₁₅N₃S
• MW: 185.289799928665
• MDL: MFCD03423414
• CID: 1079086
• PubChem ID: 3726306
• Update Time: 2025-04-20

4,5-Diisopropyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4,5-Diisopropyl-4H-1,2,4-triazole-3-thiol
• 4,5-di(propan-2-yl)-4H-1,2,4-triazole-3-thiol
• AC1MV2RL
• ALBB-003158
• BBL017223
• CTK6A9487
• MolPort-001-579-539
• SCHEMBL11840942
• bis(propan-2-yl)-4H-1,2,4-triazole-3-thiol
• 667437-59-4
• EN300-782216
• 3,4-di(propan-2-yl)-1H-1,2,4-triazole-5-thione
• CS-0273898
• AKOS003312986
• MFCD03423414
• VS-05965
• DTXSID20395581
• AT31124
• STK442456

• MDL： MFCD03423414
• Inchi： 1S/C8H15N3S/c1-5(2)7-9-10-8(12)11(7)6(3)4/h5-6H,1-4H3,(H,10,12)
• InChI Key： FJQNXXMGQSTKBB-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C(C)C)N1C(C)C

Computed Properties

• Exact Mass: 185.09885
• Monoisotopic Mass: 185.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• Density: 1.17
• Boiling Point: 223°C at 760 mmHg
• Flash Point: 88.6°C
• Refractive Index: 1.591
• PSA: 27.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles